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Compound of Interest

Compound Name: gamma-Cyhalothrin

An In-depth Exploration of the Discovery, Synthesis, and Developmental Trajectory of a Potent
Pyrethroid Insecticide

Gamma-cyhalothrin, a powerful synthetic pyrethroid insecticide, stands as a testament to the
ongoing innovation in crop protection chemistry. As a single, highly active isomer of lambda-
cyhalothrin, its development was driven by the quest for enhanced insecticidal efficacy with
reduced environmental loading. This technical guide provides a comprehensive overview of the
discovery and developmental history of gamma-cyhalothrin, tailored for researchers,
scientists, and professionals in the field of drug and pesticide development.

Discovery and Developmental History

The story of gamma-cyhalothrin is intrinsically linked to the evolution of synthetic pyrethroids,
which were developed as more stable and potent analogues of natural pyrethrins. The initial
development of cyhalothrin by Imperial Chemical Industries (ICl) in the 1970s laid the
groundwork. Cyhalothrin is a complex mixture of stereoisomers, and subsequent research
focused on isolating the most insecticidally active components.

This led to the development of lambda-cyhalothrin, an enriched mixture of two of the most
active isomers. The insecticidal properties of what would become known as gamma-
cyhalothrin were first detailed in scientific literature in 1980. Further refinement and the
development of stereoselective synthesis methods eventually allowed for the isolation of
gamma-cyhalothrin, the single most potent isomer.
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Key milestones in the development and commercialization of gamma-cyhalothrin include:

1970s: Initial discovery and development of the parent compound, cyhalothrin, by ICI.

1980: First scientific disclosure of the high insecticidal activity of the specific isomer that

would be named gamma-cyhalothrin.

Late 1990s: Registration of gamma-cyhalothrin for use in Europe.

2004: First registration of gamma-cyhalothrin in the United States.

The development and commercialization of gamma-cyhalothrin have been carried forward by
several key players in the agrochemical industry, including legacy companies like ICI and
Zeneca, and more recently Syngenta and FMC Corporation.

Physicochemical and Toxicological Profile

The efficacy and safety profile of an insecticide are critically defined by its physical, chemical,
and toxicological properties.

Physicochemical Properties

A summary of the key physicochemical properties of gamma-cyhalothrin is presented in the
table below.
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Property Value Reference

(S)-a-cyano-3-phenoxybenzyl
(1R,3R)-3-[(2)-2-chloro-3,3,3-

Chemical Name trifluoroprop-1-enyl]-2,2- [1]
dimethylcyclopropanecarboxyl
ate
CAS Number 76703-62-3 [2]
Molecular Formula C23H10CIFsNO3 [2]
Molecular Weight 449.85 g/mol [1]
Appearance Colorless to beige solid [3]
Melting Point <10 °C [1]
Boiling Point 187-190 °C at 0.2 torr [3]
Vapor Pressure 8x10~° mmHg at 25°C [3]
Solubility in Water Insoluble [3]
LogP (o/w) 6.8 [1]

Toxicological Data

The toxicological profile of gamma-cyhalothrin has been extensively studied to determine its
potential effects on mammals and non-target organisms. As a neurotoxin, its primary effects
are on the nervous system.[4]
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Parameter Species Value Reference

56-79 mg/kg (for
Acute Oral LDso Rat ] [5]
lambda-cyhalothrin)

Chronic Toxicity b 0.1 mg/kg/day (based )
o}
NOAEL g on neurotoxic effects)

Acute Dietary

Reference Dose Human 0.0025 mg/kg bw [2]
(aRfD)
Acceptable Daily

Human 0.0012 mg/kg bw/day [2]
Intake (ADI)
Acceptable Operator
Exposure Level Human 0.0003 mg/kg bw/day [2]

(AOEL)

Efficacy Against Target Pests

Gamma-cyhalothrin exhibits broad-spectrum activity against a wide range of chewing and
sucking insect pests in various agricultural and public health settings. Its high potency allows
for effective control at low application rates.

Target Organism Test Type Value Reference
Zebra fish )
] ] 96-h LCso 1.93 ug a.i./L [6]

(Brachydanio rerio)
Shrimp
(Macrobrachium 96-h LCso 0.28 pg a.i./L [6]
nippoensis)
Common Carp 0.5 pg/L (for lambda-

) ) 96-h LCso ) [7]
(Cyprinus carpio) cyhalothrin)

Experimental Protocols
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Stereoselective Synthesis of Gamma-Cyhalothrin

The commercial production of gamma-cyhalothrin relies on a stereoselective synthesis

process to isolate the desired active isomer. The following is a generalized protocol based on

patented methods.

Objective: To synthesize gamma-cyhalothrin through a multi-step process involving

chlorination, esterification, and crystallization.

Materials:

1R cis-Z 3-(2-chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethylcyclopropanecarboxylic acid
Thionyl chloride or other chlorinating agent

(S)-a-cyano-3-phenoxybenzyl alcohol

Pyridine or other suitable base

Appropriate organic solvents (e.g., toluene, hexane)

Procedure:

Chlorination: The starting carboxylic acid is reacted with a chlorinating agent, such as thionyl
chloride, to form the corresponding acid chloride. This reaction is typically carried out in an
inert solvent.

Esterification: The resulting acid chloride is then esterified with (S)-a-cyano-3-phenoxybenzyl
alcohol in the presence of a base like pyridine to neutralize the HCI byproduct. This step
creates the ester linkage.

Crystallization and Isolation: The reaction mixture contains a mixture of diastereomers.
Gamma-cyhalothrin is isolated through a process of crystallization, which takes advantage
of the different solubilities of the isomers. The desired isomer is selectively crystallized and
then separated by filtration.

Purification: The isolated solid is further purified by recrystallization to achieve the desired
purity of gamma-cyhalothrin.
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Acute Oral Toxicity Testing (Adapted from OECD
Guideline 425)

Objective: To determine the acute oral toxicity (LDso) of gamma-cyhalothrin in a rodent model.
Materials:

o Gamma-cyhalothrin of known purity

Vehicle for administration (e.g., corn oil)

Test animals (e.g., Wistar rats, typically females)

Gavage needles and syringes

Standard laboratory animal housing and diet

Procedure:

Acclimatization: Animals are acclimatized to the laboratory conditions for at least 5 days prior
to dosing.

o Dose Preparation: The test substance is dissolved or suspended in a suitable vehicle to the
desired concentrations.

e Dosing: A single dose of the test substance is administered to each animal by oral gavage.
The volume administered is typically based on the animal's body weight.

o Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight at regular intervals for at least 14 days.

o Data Analysis: The LDso value and its confidence limits are calculated using appropriate
statistical methods, such as probit analysis.

Insecticide Efficacy Testing (General Protocol)

Objective: To evaluate the insecticidal efficacy (e.g., LCso) of gamma-cyhalothrin against a
target insect pest.
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Materials:

 Gamma-cyhalothrin formulated as an emulsifiable concentrate or other appropriate
formulation

e Target insect species (e.g., larvae of a lepidopteran pest)
e Host plant material (e.qg., leaves)

 Petri dishes or other suitable containers

e Spray tower or other application equipment

Procedure:

o Preparation of Test Solutions: A series of dilutions of the insecticide formulation are prepared
in water.

o Treatment Application: Host plant leaves are treated with the different insecticide
concentrations using a spray tower to ensure uniform coverage. Control leaves are treated
with water only.

e Insect Exposure: Once the treated leaves are dry, they are placed in petri dishes, and a
known number of insect larvae are introduced.

 Incubation: The petri dishes are maintained under controlled environmental conditions
(temperature, humidity, photoperiod).

o Mortality Assessment: Mortality is assessed at specific time points (e.g., 24, 48, 72 hours)
after exposure.

o Data Analysis: The concentration-mortality data is analyzed using probit analysis or a similar
statistical method to determine the LCso value.

Visualizations
Signaling Pathway: Mechanism of Action
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Gamma-cyhalothrin, like other pyrethroids, exerts its insecticidal effect by targeting the
voltage-gated sodium channels in the nervous system of insects.[5] This leads to prolonged
channel opening, hyperexcitation of the nerve cells, paralysis, and ultimately, the death of the
insect.
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Caption: Mechanism of action of gamma-cyhalothrin on insect voltage-gated sodium
channels.

Developmental Workflow

The development of a new insecticide like gamma-cyhalothrin follows a structured and
rigorous pathway from initial discovery to market launch and post-market surveillance.[8]
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Caption: A generalized workflow for the development of gamma-cyhalothrin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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